Cas no 874831-74-0 (1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid)

• Product Name: 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid
• CAS No: 874831-74-0
• MF: C₁₇H₃₁N₃O₄
• MW: 341.445744752884
• MDL: MFCD06808600
• CID: 1071413
• PubChem ID: 18526127
• Update Time: 2025-05-26

1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid
• 1-(2-[4-(TERT-BUTOXYCARBONYL)PIPERAZINO]ETHYL)-4-PIPERIDINECARBOXYLIC ACID
• 874831-74-0
• EA-0838
• CS-0357587
• AKOS005072332
• 1-{2-[4-(tert-butoxycarbonyl)piperazin-1-yl]ethyl}piperidine-4-carboxylic acid
• 1-(2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}ethyl)piperidine-4-carboxylic acid
• DTXSID60594753
• 1-(2-(4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL)ETHYL)PIPERIDINE-4-CARBOXYLICACID
• MB04268
• 1-(2-(4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL)ETHYL)PIPERIDINE-4-CARBOXYLIC ACID
• MFCD06808600
• J-502875
• 1-[2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]ethyl]piperidine-4-carboxylic acid

• MDL： MFCD06808600
• Inchi： 1S/C17H31N3O4/c1-17(2,3)24-16(23)20-12-10-19(11-13-20)9-8-18-6-4-14(5-7-18)15(21)22/h14H,4-13H2,1-3H3,(H,21,22)
• InChI Key： DPGAUGYSODOZKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCN1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 341.23145648g/mol
• Monoisotopic Mass: 341.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Melting Point: 160-163°C

1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid

Comprehensive Overview of 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid (CAS No. 874831-74-0)

1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid (CAS No. 874831-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of piperidine derivatives and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected piperazine moiety and a carboxylic acid functional group. Its molecular complexity makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged due to their widespread applications in medicinal chemistry. Researchers and pharmaceutical companies are increasingly focusing on Boc-protected intermediates like CAS No. 874831-74-0 for their role in designing central nervous system (CNS) therapeutics and GPCR-targeted drugs. The compound's ability to serve as a building block for peptide mimetics and small molecule inhibitors has made it a subject of interest in academic and industrial labs alike.

One of the key reasons for the popularity of 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid is its versatility in solid-phase peptide synthesis (SPPS). The Boc group provides excellent protection for the piperazine nitrogen, enabling selective deprotection and further functionalization. This feature is particularly valuable in the development of targeted drug delivery systems and bioconjugates, which are hot topics in modern pharmacology. Additionally, the compound's carboxylic acid group allows for easy conjugation with other molecules, enhancing its utility in prodrug design.

From an SEO perspective, users frequently search for terms like "Boc-piperazine derivatives", "piperidinecarboxylic acid applications", and "CAS 874831-74-0 synthesis". These queries reflect the growing interest in high-purity intermediates for research purposes. The compound's relevance to neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) and pain management therapeutics further amplifies its importance. Recent studies have also explored its potential in cancer immunotherapy, aligning with the current trend of immune-oncology advancements.

Quality control and analytical characterization of CAS No. 874831-74-0 are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Suppliers often highlight these analytical data to meet the stringent requirements of pharmaceutical-grade compounds, addressing another common user concern: "How to verify the purity of Boc-protected piperazine derivatives?".

In conclusion, 1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid (CAS No. 874831-74-0) represents a critical tool in modern drug discovery. Its structural flexibility, combined with its applications in CNS drug development and bioconjugation chemistry, ensures its continued relevance in scientific research. As the pharmaceutical industry evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.